4-(2,5-Dimethylthiophen-3-yl)-N-methylthiazol-2-amine

• Molecular Formula: C10H12N2S2
• Molecular Weight: 224.4 g/mol
• SMILES: CC1=CC(=C(S1)C)C2=CSC(=N2)NC
• InChI: InChI=1S/C10H12N2S2/c1-6-4-8(7(2)14-6)9-5-13-10(11-3)12-9/h4-5H,1-3H3,(H,11,12)
• InChIKey: AVPLAARFVZNNNF-UHFFFAOYSA-N

4-(2,5-Dimethylthiophen-3-yl)-N-methylthiazol-2-amine for Specialized Medicinal Chemistry & Chemical Biology Procurement

4-(2,5-Dimethylthiophen-3-yl)-N-methylthiazol-2-amine (CAS 931626-97-0) is a synthetic heterocyclic small molecule belonging to the 2-aminothiazole class, featuring a 2,5-dimethylthiophen-3-yl substituent at the thiazole 4-position and an N-methyl substitution on the 2-amino group . With a molecular formula of C₁₀H₁₂N₂S₂ and a molecular weight of 224.4 g/mol, this compound is commercially available as a research-grade building block from multiple vendors at purities of 95–98% . Critically, no peer-reviewed primary research articles, patents, or authoritative database entries reporting quantitative biological activity, pharmacological profiling, or target engagement data for this specific compound could be identified at the time of this analysis. Consequently, all differential claims below are necessarily constrained to physicochemical properties, supplier-level quality metrics, and class-level structure-activity relationship (SAR) inferences drawn from closely related 2-aminothiazole congeners.

Why Generic Substitution of 4-(2,5-Dimethylthiophen-3-yl)-N-methylthiazol-2-amine Is Not Supported Without Direct Comparative Data

A scientist or procurement specialist evaluating 4-(2,5-dimethylthiophen-3-yl)-N-methylthiazol-2-amine must recognize that interchangeability with even its closest structural analog—the des-methyl derivative 4-(2,5-dimethylthiophen-3-yl)thiazol-2-amine (CAS 436152-83-9)—cannot be assumed. Published SAR studies on the 2-aminothiazole scaffold demonstrate that N-methylation of the thiazole 2-amino group meaningfully modulates hydrogen-bond donor/acceptor capacity, lipophilicity (ΔLogP), and in vitro biological activity in a target-dependent manner [1]. For example, in a human tyrosinase inhibitor series, methylation of the thiazole 2-amino group produced measurable shifts in inhibitory potency [2]. Without target-specific, head-to-head experimental data for the exact compound, generic substitution introduces uncontrolled variables—including altered binding kinetics, solubility, metabolic stability, and off-target profiles—that can compromise experimental reproducibility and confound SAR interpretation in hit-to-lead or lead optimization campaigns [3].

• [1] Verma AK, Bishnoi A, Fatma S, Parveen H, Singh V. Discovery of Novel Thiazol-2-Amines and Their Analogues as Bioactive Molecules: Design, Synthesis, Docking and Biological Evaluation. Drug Research. 2018;68:222-231. doi:10.1055/s-0043-120660 View Source
• [2] Mann T, Scherner C, Röhm KH, Kolbe L. Structure-Activity Relationships of Thiazolyl Resorcinols, Potent and Selective Inhibitors of Human Tyrosinase. International Journal of Molecular Sciences. 2018;19(3):690. doi:10.3390/ijms19030690 View Source
• [3] Ghaemmaghami S, May BCH, Renslo AR, Prusiner SB. 2-Aminothiazoles as Therapeutic Leads for Prion Diseases. Journal of Medicinal Chemistry. 2011;54(4):1010-1021. doi:10.1021/jm101250y View Source

Quantitative Differentiation Evidence for 4-(2,5-Dimethylthiophen-3-yl)-N-methylthiazol-2-amine Versus Closest Analogs

N-Methyl Substitution Alters Physicochemical Profile Versus Des-Methyl Analog (CAS 436152-83-9)

The target compound bears an N-methyl group on the thiazole 2-amine position, whereas the closest commercially available analog—4-(2,5-dimethylthiophen-3-yl)thiazol-2-amine (CAS 436152-83-9)—carries a primary amine at that position. This structural difference produces measurable changes in computed physicochemical descriptors. The N-methylated compound has a predicted LogP of 3.89 versus a predicted LogP of approximately 3.0–3.3 for the des-methyl analog (estimated from the lower molecular weight and additional hydrogen-bond donor) . Additionally, the target compound possesses only 1 hydrogen-bond donor (HBD) versus 2 HBDs for the des-methyl analog, a difference with established consequences for membrane permeability, CNS penetration, and oral bioavailability in drug discovery contexts .

Evidence Dimension	Physicochemical properties (LogP, HBD count)
Target Compound Data	LogP = 3.89 (predicted); HBD = 1; Molecular Weight = 224.34 g/mol
Comparator Or Baseline	4-(2,5-Dimethylthiophen-3-yl)thiazol-2-amine (CAS 436152-83-9): MW = 210.32 g/mol; HBD = 2 (primary amine); LogP = ~3.0–3.3 (estimated)
Quantified Difference	ΔMW = +14.02 g/mol (one methylene unit); ΔHBD = -1; ΔLogP ≈ +0.6–0.9 units (increased lipophilicity)
Conditions	Computed physicochemical descriptors from vendor datasheets and ChemSrc database entries

Why This Matters

The reduction from 2 to 1 hydrogen-bond donor and increased lipophilicity directly impact membrane permeability and CNS MPO desirability scores, making the N-methylated compound a distinctly different tool for probing SAR around amine substitution in 2-aminothiazole hit series.

N-Methylation of 2-Aminothiazoles Modulates Biological Activity: Class-Level SAR Evidence

While no direct biological data exist for the target compound, published SAR studies on structurally related 2-aminothiazole chemotypes provide a class-level framework for understanding the potential impact of its N-methyl substitution. In a series of thiazolyl resorcinol-based human tyrosinase inhibitors, Mann et al. (2018) demonstrated that methylation of the thiazole 2-amino group 'only moderately reduced inhibitory activity in amines (compare W694 with W646) but strongly in amides (W548 vs. W605)' [1]. Similarly, Verma et al. (2018) established that secondary amine substitution at the thiazole 2-position had a 'significant impact on the in-vitro antimicrobial activity of this class of agents,' with the most potent secondary amine analog (8c) achieving MIC values of 6.25–25 µg/mL against E. coli, S. typhi, and P. aeruginosa [2]. These findings collectively indicate that N-substitution on 2-aminothiazoles is not a silent structural modification but rather a determinant of target engagement potency and selectivity.

Evidence Dimension	Effect of N-substitution on 2-aminothiazole bioactivity
Target Compound Data	No direct biological data available for 4-(2,5-dimethylthiophen-3-yl)-N-methylthiazol-2-amine
Comparator Or Baseline	Thiazolyl resorcinol series: unmethylated amine (W694) vs. N-methylated amine (W646) — moderate reduction; amide series: unmethylated (W548) vs. N-methylated (W605) — strong reduction [1]; Antimicrobial 2-aminothiazoles: secondary amine analogs showed varied MICs (e.g., 8c: 6.25–25 µg/mL) [2]
Quantified Difference	Quantitative difference is target-dependent; tyrosinase: moderate activity reduction; antimicrobial: activity strongly dependent on specific amine substituent identity
Conditions	In vitro enzymatic assay (human tyrosinase) and antimicrobial susceptibility testing (broth microdilution) against Gram-positive and Gram-negative bacterial strains

Why This Matters

This class-level SAR evidence establishes that procurement of the specific N-methyl compound—rather than a generic 2-aminothiazole building block—is essential for any SAR exploration campaign, as the N-methyl group is not a silent substituent and can alter both potency and selectivity in a target-specific fashion.

• [1] Mann T, Scherner C, Röhm KH, Kolbe L. Structure-Activity Relationships of Thiazolyl Resorcinols, Potent and Selective Inhibitors of Human Tyrosinase. International Journal of Molecular Sciences. 2018;19(3):690. doi:10.3390/ijms19030690 View Source
• [2] Verma AK, Bishnoi A, Fatma S, Parveen H, Singh V. Discovery of Novel Thiazol-2-Amines and Their Analogues as Bioactive Molecules: Design, Synthesis, Docking and Biological Evaluation. Drug Research. 2018;68:222-231. doi:10.1055/s-0043-120660 View Source

Supplier Purity Differentiation: 98% (Fluorochem & Leyan) vs. 95% Typical for Des-Methyl Analog

Among identified commercial suppliers, the target compound is available at 98% purity from Fluorochem (UK; SKU F713023) and Leyan (China; product no. 1372062) . In contrast, the des-methyl analog 4-(2,5-dimethylthiophen-3-yl)thiazol-2-amine (CAS 436152-83-9) is most commonly offered at 95% purity across multiple vendors including AKSci, CalpacLab, Chemenu, and Enamine . This 3-percentage-point purity differential has practical implications for assay reproducibility: at 95% purity, a 10 µM nominal compound concentration may contain up to 0.5 µM of unidentified impurities, which can confound dose-response data, especially in sensitive biochemical or cell-based assays.

Evidence Dimension	Commercial purity specification
Target Compound Data	98% purity (Fluorochem F713023; Leyan 1372062)
Comparator Or Baseline	4-(2,5-Dimethylthiophen-3-yl)thiazol-2-amine (CAS 436152-83-9): 95% purity (AKSci 3535AE; CalpacLab AAB-AA00D9BO; Chemenu CM313495; Enamine EN300-13281)
Quantified Difference	ΔPurity ≈ +3 percentage points; impurity burden reduced from ≤5% to ≤2%
Conditions	Vendor Certificate of Analysis (CoA) specifications; analytical method typically HPLC

Why This Matters

For quantitative pharmacology, enzymatic assays, and biophysical measurements (SPR, ITC, TSA), the higher available purity of the target compound reduces the risk of impurity-driven artifacts, potentially lowering the need for costly in-house repurification prior to critical experiments.

Safety and Handling Documentation Availability: GHS Classification Provided for Target Compound

Fluorochem provides a detailed GHS classification and safety data sheet (SDS) for the target compound, classifying it under GHS07 with Signal Word 'Warning' and hazard statements H302 (harmful if swallowed), H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation) . Comprehensive precautionary statements (P101–P501) are also specified, including storage, handling, and disposal guidance. In contrast, the des-methyl analog (CAS 436152-83-9) is listed by ChemicalBook with only a generic 'Xi – IRRITANT' classification without the granular GHS hazard and precautionary coding . For procurement in regulated laboratory environments (e.g., GLP-compliant facilities or institutions with stringent chemical hygiene plans), having a detailed, GHS-aligned SDS available at the point of purchase streamlines chemical registration, risk assessment, and safe handling protocol implementation.

Evidence Dimension	Availability and granularity of safety documentation
Target Compound Data	Full GHS classification: GHS07, Warning; H302, H315, H319, H335; 15 specific P-phrases covering all exposure routes; SDS available for download
Comparator Or Baseline	4-(2,5-Dimethylthiophen-3-yl)thiazol-2-amine (CAS 436152-83-9): Generic 'Xi – IRRITANT' classification only; no detailed GHS hazard or precautionary codes provided in standard vendor listings
Quantified Difference	Target compound: 4 hazard statements and 15 precautionary statements explicitly documented vs. comparator: 0 specific GHS H- or P-phrases in vendor listing; qualitative difference in documentation completeness
Conditions	Vendor-provided SDS documents and online catalog safety data

Why This Matters

Procurement of the target compound from Fluorochem provides immediate access to GHS-compliant safety documentation, facilitating faster chemical safety committee approval, institutional chemical inventory registration, and compliance with laboratory safety audit requirements compared to purchasing the less thoroughly documented des-methyl analog.

Procurement-Relevant Application Scenarios for 4-(2,5-Dimethylthiophen-3-yl)-N-methylthiazol-2-amine Based on Current Evidence

Medicinal Chemistry SAR Exploration of N-Alkyl Effects in 4-Aryl-2-aminothiazole Hit Series

In hit-to-lead campaigns where a 4-aryl-2-aminothiazole core has been identified (e.g., from acetylcholinesterase, kinase, or antimicrobial screening), procurement of this specific N-methyl compound enables systematic exploration of the N-alkyl SAR vector. As demonstrated by Mann et al. (2018), N-methylation of thiazol-2-amines can produce target-dependent potency shifts , and the Verma et al. (2018) study confirms that secondary amine character at the 2-position significantly influences antimicrobial activity [1]. Using this compound alongside its des-methyl analog (CAS 436152-83-9) allows pairwise comparison of the N-H vs. N-CH₃ pharmacophore contribution within a consistent 4-(2,5-dimethylthiophen-3-yl) aryl context. The 98% purity available from Fluorochem minimizes impurity interference in dose-response measurements.

Physicochemical Property Optimization for CNS Drug Discovery Programs

The target compound's reduced hydrogen-bond donor count (HBD = 1 vs. 2 for the des-methyl analog) and elevated LogP (3.89 vs. estimated ~3.0–3.3) position it as a valuable tool compound for probing the impact of N-methylation on CNS drug-likeness parameters including the CNS MPO score . In prion disease and other neurodegenerative disease programs where 2-aminothiazoles have demonstrated antiprion activity and brain penetration [1], this compound can serve as a direct comparator to evaluate whether N-methylation improves or compromises brain exposure relative to the primary amine parent, without introducing confounding aryl substitution changes.

Chemical Biology Tool Compound Procurement with Documented Safety and Handling Compliance

For academic screening facilities, core laboratories, or industrial research units operating under institutional chemical hygiene plans, the immediate availability of a comprehensive GHS-compliant SDS (H302, H315, H319, H335 with full P-phrase guidance) from Fluorochem makes this compound a more readily registrable procurement choice compared to its des-methyl analog, which lacks granular GHS documentation across major vendors [1]. The 98% purity specification further supports direct use in biochemical and biophysical assays without mandatory repurification, reducing total experimental turnaround time.

Building Block for Diversity-Oriented Synthesis of Thiophene-Thiazole Hybrid Libraries

As a bifunctional heterocyclic scaffold combining electron-rich 2,5-dimethylthiophene and N-methyl-2-aminothiazole moieties, this compound offers a pre-functionalized core for diversification via electrophilic aromatic substitution on the thiophene ring or further N-alkylation/acylation at the secondary amine . Class-level precedent from Fadda et al. (2018) demonstrates that thiophene-thiazole hybrid molecules exhibit equipotent or superior antioxidant and anticancer activity compared to reference drugs [1], suggesting that libraries built around this core may yield bioactive members. Procurement from Leyan at 98% purity with multi-gram availability (1g, 5g, 10g, and larger quantities upon inquiry) supports both pilot-scale library synthesis and scale-up validation .

• [1] Fadda AA, Tawfik EH, Selim YA. Synthesis and Biological Evaluation of Some New Thiophene, Thiazole, Dithiolane Derivatives and Related Compounds. Polycyclic Aromatic Compounds. 2020;40(5):1445-1458. doi:10.1080/10406638.2018.1555174 View Source